Cas no 83863-40-5 (4-Piperidinol,1-[(4-methylphenyl)sulfonyl]-4-phenyl-)
83863-40-5 structure
Product Name:4-Piperidinol,1-[(4-methylphenyl)sulfonyl]-4-phenyl-
CAS No:83863-40-5
MF:C18H21NO3S
MW:331.429243803024
CID:727161
PubChem ID:98752
Update Time:2025-04-19
4-Piperidinol,1-[(4-methylphenyl)sulfonyl]-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol,1-[(4-methylphenyl)sulfonyl]-4-phenyl-
- 1-(4-methylphenyl)sulfonyl-4-phenylpiperidin-4-ol
- 4-phenyl-1-(p-tolylsulphonyl)piperidin-4-ol
- NSC 163342
- NSC163342
- DTXSID10232754
- EINECS 281-102-4
- 83863-40-5
- NSC-163342
- NS00038336
-
- Inchi: 1S/C18H21NO3S/c1-15-7-9-17(10-8-15)23(21,22)19-13-11-18(20,12-14-19)16-5-3-2-4-6-16/h2-10,20H,11-14H2,1H3
- InChI Key: HXIDISDSNWNESD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C2C=CC=CC=2)(CC1)O)(=O)=O
Computed Properties
- Exact Mass: 331.12421471g/mol
- Monoisotopic Mass: 331.12421471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66Ų
4-Piperidinol,1-[(4-methylphenyl)sulfonyl]-4-phenyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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